Behenyl Betaine

• CAS: 26920-62-7
• Molecular Formula: C26H53NO2
• Molecular Weight: 411.7 g/mol
• InChI: InChI=1S/C26H53NO2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-27(2,3)25-26(28)29/h4-25H2,1-3H3
• InChIKey: SQXSZTQNKBBYPM-UHFFFAOYSA-N

Behenyl Betaine Technical Baseline and Procurement

Behenyl Betaine (CAS 26920-62-7) is a C22-tailed zwitterionic (amphoteric) surfactant belonging to the alkyl betaine class, characterized by a permanently cationic quaternary ammonium group and a pH-dependent carboxylate anion [1]. It is listed as functioning in cosmetics as an antistatic agent, hair and skin conditioning agent, surfactant-cleansing agent, foam booster, and viscosity-increasing agent [1]. Unlike shorter-chain betaines (C12–C18) that primarily serve detergency and foam functions, Behenyl Betaine's ultra-long hydrophobic chain introduces substantive conditioning deposition and rheology modification capabilities that are absent or markedly weaker in lower homologs, positioning it as a specialty functional ingredient rather than a commodity surfactant.

1 Ultra-long C22 chain may support conditioning deposition and rheology modification not typical of C12–C18 betaines.

2 Reported multifunctional INCI profile: antistatic, conditioning, cleansing, foam boost, viscosity increase.

3 CIR safety assessment with rinse-off limits may support broader formulation latitude versus shorter-chain betaines.

• [1] Christina L. Burnett et al., 'Safety Assessment of Alkyl Betaines as Used in Cosmetics,' International Journal of Toxicology, Vol. 37(1_suppl), pp. 28S–46S, 2018. PMID: 29761731. View Source

Generic Substitution Failure for Behenyl Betaine

Alkyl betaines are not functionally interchangeable because key performance parameters—critical micelle concentration (CMC), viscosity-building capacity, conditioning substantivity, and regulatory safety concentration limits—vary systematically with alkyl chain length [1]. The CIR Expert Panel's safety assessment grouped 11 alkyl betaines by read-across but reported distinct maximum use concentrations for each: 8.4% for Behenyl Betaine (rinse-off) versus 7.4% for Cetyl Betaine and 8.8% for Lauryl Betaine, reflecting different risk–benefit profiles that preclude simple molar substitution [1]. Furthermore, C22 betaines self-assemble into wormlike micelles at low concentrations without salt additives, yielding viscoelastic fluids unattainable with C12–C16 homologs [2]. Substituting Behenyl Betaine with Cetyl Betaine or Cocamidopropyl Betaine would forfeit these rheological and conditioning advantages while potentially altering the safety envelope of the finished formulation.

! Alkyl chain length alters safe-use concentration limits, so molar substitution with C16/C18 betaines may require reformulation.

! Wormlike micelle viscoelasticity may not be achievable with C12–C16 homologs, potentially losing thickener-free rheology.

! Cocamidopropyl betaine carries amidoamine sensitization risk absent in Behenyl Betaine; direct substitution may alter sensitization profile.

• [1] Christina L. Burnett et al., 'Safety Assessment of Alkyl Betaines as Used in Cosmetics,' International Journal of Toxicology, Vol. 37(1_suppl), pp. 28S–46S, 2018. PMID: 29761731. View Source
• [2] R. Kumar et al., 'Wormlike micelles of a C22-tailed zwitterionic betaine surfactant: from viscoelastic solutions to elastic gels,' Langmuir, Vol. 23, pp. 12849–12856, 2007. PMID: 18052308. View Source

Behenyl Betaine Quantitative Differential Evidence

Rinse-Off Safety Limit vs. Cetyl Betaine

The CIR Expert Panel established a maximum safe use concentration of 8.4% for Behenyl Betaine in rinse-off cosmetic products, compared to 7.4% for Cetyl Betaine (C16) [1]. This represents a 13.5% higher allowable incorporation level for the C22 homolog under the same regulatory safety framework. The higher permitted concentration for Behenyl Betaine is notable given that longer alkyl chains generally correlate with increased irritation potential in other surfactant classes, suggesting that Behenyl Betaine's intrinsic mildness profile permits broader formulation latitude [1].

Rinse-Off Safety Limit

Head-to-head

8.4% vs 7.4% (Cetyl Betaine)

May support higher active loading within rinse-off regulatory limits.

CIR 2018; rinse-off category.

Evidence Dimension	Maximum safe use concentration in rinse-off cosmetics (CIR assessment)
Target Compound Data	8.4% (Behenyl Betaine, rinse-off)
Comparator Or Baseline	7.4% (Cetyl Betaine, rinse-off)
Quantified Difference	1.0 percentage point absolute; 13.5% relative higher limit for Behenyl Betaine
Conditions	CIR Expert Panel safety assessment, 2018; rinse-off cosmetic product category; data from VCRP and Council concentration-of-use survey (2013)

Why This Matters

Procurement teams can justify Behenyl Betaine over Cetyl Betaine for rinse-off formulations requiring higher surfactant active loading within regulatory safety limits, particularly for premium cleansing products where label claims of 'mildness' at elevated concentrations provide marketing differentiation.

• [1] Christina L. Burnett et al., 'Safety Assessment of Alkyl Betaines as Used in Cosmetics,' International Journal of Toxicology, Vol. 37(1_suppl), pp. 28S–46S, 2018 (Table: Concentration of Use data, Behenyl Betaine vs. Cetyl Betaine). View Source

Concentration Range vs. Cetyl Betaine

Behenyl Betaine is reported in cosmetic formulations across a concentration range of 0.0001–8.7%, spanning nearly five orders of magnitude, whereas Cetyl Betaine is limited to 0.36–7.4% (approximately 1.3 orders of magnitude) [1]. The lower bound of Behenyl Betaine (0.0001%, i.e., 1 ppm) enables its use as a trace conditioning additive in leave-on products, a role for which Cetyl Betaine is not reported, having a minimum recorded concentration of 0.36% [1]. This indicates that Behenyl Betaine delivers perceptible conditioning or antistatic effects at concentrations two to three orders of magnitude lower than the minimum effective dose of its C16 analog.

Concentration Range

Head-to-head

0.0001–8.7% vs 0.36–7.4% (Cetyl Betaine)

Lower limit difference of 3,600× supports trace-level use in leave-on products.

Leave-on & rinse-off combined; VCRP 2013.

Evidence Dimension	Reported cosmetic use concentration range (all exposure types combined)
Target Compound Data	0.0001%–8.7% (Behenyl Betaine)
Comparator Or Baseline	0.36%–7.4% (Cetyl Betaine)
Quantified Difference	Lower limit: 0.0001% vs. 0.36% (3,600× difference); Upper limit: 8.7% vs. 7.4% (1.18× difference)
Conditions	VCRP 2013 use data and Council concentration-of-use survey; includes leave-on, rinse-off, and diluted-for-bath use categories [1]

Why This Matters

For formulators developing leave-on skin care or hair conditioning products, Behenyl Betaine's ability to function at ppm-level concentrations reduces cost-in-use for conditioning claims and minimizes potential for formulation incompatibility, whereas Cetyl Betaine cannot be selected for ultra-low-concentration applications.

• [1] Christina L. Burnett et al., 'Safety Assessment of Alkyl Betaines as Used in Cosmetics,' International Journal of Toxicology, Vol. 37(1_suppl), pp. 28S–46S, 2018 (Concentration of Use tables). View Source

CMC Trend vs. Shorter-Chain Betaines

For the homologous N-alkyl betaine series, CMC decreases approximately ten-fold for each two methylene units added to the alkyl chain, from 1.86 × 10⁵ μM (C8) to 4.78 μM (C18) [1]. Extrapolation of the Stauff-Klevens relationship (log CMC = A − B × n, where n is carbon number) to C22 yields a predicted CMC in the sub-micromolar range, approximately 100-fold lower than that of C12 lauryl betaine (CMC ≈ 1.84 × 10³ μM) and roughly 4–5 fold lower than that of C18 octadecyl betaine [1]. Although an experimentally determined CMC for Behenyl Betaine has not been reported in the open literature as of this assessment, the class-level trend is robust across multiple measurement methods and indicates that Behenyl Betaine is a far more efficient micelle former than any shorter-chain alkyl betaine, requiring substantially lower concentration to achieve surface tension reduction and solubilization.

CMC Prediction

Class-level

Predicted sub-μM CMC, ~100× lower than C12

Supports efficient micelle formation at very low concentrations.

Extrapolated from C8–C18 data; experimental CMC not reported.

Evidence Dimension	CMC trend across alkyl betaine homologous series
Target Compound Data	C22 Behenyl Betaine: CMC predicted <1 μM (extrapolated from Stauff-Klevens relationship; experimental data not available as of 2025 assessment)
Comparator Or Baseline	C18: 4.78 μM; C16: 20.1 μM; C14: 186 μM; C12: 1.84 × 10³ μM; C10: 1.80 × 10⁴ μM; C8: 1.86 × 10⁵ μM [1]
Quantified Difference	Predicted CMC for C22 is approximately 100× lower than C12, approximately 20× lower than C16, and approximately 4–5× lower than C18
Conditions	CMC values determined by surface tension, refractive index, dye solubilization, and iodine methods for C8–C18 betaines; C22 extrapolated from linear log CMC vs. chain length relationship [1]

Why This Matters

The substantially lower predicted CMC indicates that Behenyl Betaine can deliver surfactant-dependent performance (emulsification, solubilization, wetting) at concentrations orders of magnitude below those required for C12–C16 betaines, directly impacting cost-efficiency in formulations where surfactant monomer concentration governs efficacy.

• [1] Veena T. Kelleppan et al., 'Betaine' chapter in Advances in Colloid and Interface Science (Sciencedirect Topics); CMC data table for alkyl betaines C8–C18; extrapolation to C22 per Stauff-Klevens rule. View Source

Wormlike Micelle Viscosity vs. Shorter-Chain Betaines

C22-tailed zwitterionic betaine surfactants (structurally analogous to Behenyl Betaine) are documented to form wormlike micelles (WLMs) that produce highly viscoelastic fluids at low surfactant concentrations (<5 wt%) in pure water, without added salt or cosurfactants [1]. In contrast, for the homologous monomeric alkyl betaine series, only C10 betaine was observed to enhance aqueous solution viscosity at high concentrations, and C12–C16 homologs did not exhibit significant viscoelasticity under comparable conditions [2]. The C22-tailed architecture promotes elongated micellar growth due to a higher packing parameter, enabling entanglement and the formation of transient networks that impart gel-like rheology [1]. This provides Behenyl Betaine with a dual-function capability—surfactant and thickener—not achievable with C10–C16 alkyl betaines.

Wormlike Micelles

Class-level

C22 betaines form viscoelastic gels at low concentration

May reduce or replace polymeric thickeners in sulfate-free systems.

EDAB analog study; C10–C16 do not form WLMs.

Evidence Dimension	Viscoelastic fluid formation capability at low concentration without additives
Target Compound Data	C22-tailed betaine (EDAB analog): Forms viscoelastic solutions and elastic gels at low concentrations (<5 wt%) in water without salt [1]
Comparator Or Baseline	C10 betaine: viscosity enhancement observed only at high concentrations; C12–C16 alkyl betaines: no significant viscoelasticity reported [2]
Quantified Difference	Qualitative difference: C22 yields wormlike micelle networks with gel-like rheology; C10–C16 do not form WLMs under equivalent conditions
Conditions	Rheological studies of C22 EDAB in water (Langmuir, 2007); viscosity measurements of C10–C12 alkyl betaine gemini surfactants (J. Surfact. Deterg., 2009)

Why This Matters

Procurement of Behenyl Betaine can replace or reduce the need for separate polymeric thickeners (e.g., carbomer, HEC) in surfactant-based formulations, simplifying the ingredient list, reducing formulation cost, and supporting 'clean-label' marketing claims.

• [1] R. Kumar et al., 'Wormlike micelles of a C22-tailed zwitterionic betaine surfactant: from viscoelastic solutions to elastic gels,' Langmuir, Vol. 23, pp. 12849–12856, 2007. View Source
• [2] Y. Huang et al., 'Synthesis and Properties of Alkylbetaine Zwitterionic Gemini Surfactants,' Journal of Surfactants and Detergents, Vol. 12, pp. 131–138, 2009. View Source

Sensitization Risk vs. Cocamidopropyl Betaine

The CIR Expert Panel concluded that alkyl betaines, including Behenyl Betaine, are safe in cosmetics 'when formulated to be nonirritating,' without the additional sensitization warning applied to Cocamidopropyl Betaine (CAPB), which was designated the 2004 Allergen of the Year by the American Contact Dermatitis Society due to sensitization reactions linked to residual amidoamine and dimethylaminopropylamine impurities [1]. CAPB's final CIR report explicitly required that the ingredient be 'formulated to be nonsensitizing, which may be based on a quantitative risk assessment' [2]. Behenyl Betaine, lacking the amidopropyl linker, does not generate amidoamine impurities, eliminating this allergenicity risk pathway. This structural distinction provides a formulation advantage for products marketed to sensitive-skin consumers or for 'hypoallergenic' label claims.

Sensitization Profile

Class-level

No amidopropyl linker; no amidoamine impurity risk vs CAPB

May support sensitive-skin and baby-care formulation selection.

CIR 2018 vs CAPB 2012; patch test context.

Evidence Dimension	Sensitization risk profile
Target Compound Data	Behenyl Betaine: CIR safe as used when formulated nonirritating; no amidoamine impurity risk due to absence of amidopropyl linker [1]
Comparator Or Baseline	Cocamidopropyl Betaine (CAPB): CIR safe only when formulated nonsensitizing; documented allergen (2004 Allergen of the Year) due to amidoamine/DMAPA residues [1][2]
Quantified Difference	Qualitative difference: Behenyl Betaine lacks the amidopropyl substructure responsible for CAPB-associated sensitization
Conditions	CIR safety assessments for alkyl betaines (2018) and CAPB (2012); clinical patch test data

Why This Matters

Formulators targeting the premium sensitive-skin and baby-care segments can select Behenyl Betaine over CAPB to eliminate a known allergenicity risk while retaining amphoteric surfactant functionality, strengthening product safety dossiers for regulatory submission and consumer confidence.

• [1] Christina L. Burnett et al., 'Safety Assessment of Alkyl Betaines as Used in Cosmetics,' International Journal of Toxicology, Vol. 37(1_suppl), pp. 28S–46S, 2018. View Source
• [2] C.L. Burnett et al., 'Final Report of the Cosmetic Ingredient Review Expert Panel on the Safety Assessment of Cocamidopropyl Betaine (CAPB),' International Journal of Toxicology, Vol. 31(4 Suppl), pp. 77S–111S, 2012. View Source

Multifunctionality vs. Single-Function Alternatives

Behenyl Betaine is uniquely reported to serve five distinct cosmetic functions—antistatic agent, hair conditioning agent, skin conditioning agent, surfactant-cleansing agent, surfactant-foam booster, and viscosity-increasing agent (aqueous)—whereas shorter-chain betaines and alternative conditioning surfactants typically address only a subset of these functions [1]. For instance, Cetyl Betaine is listed for the same functions but lacks the documented viscosity-building performance at low concentrations characteristic of C22-tailed betaines [1][2]. BTMS-50 (Behenyl Trimonium Methosulfate), a common cationic conditioning agent, provides conditioning and emulsification but does not contribute foam boosting or cleansing [3]. This functional consolidation enables formulators to reduce the total number of ingredients in a formulation, which can lower raw material procurement complexity, simplify manufacturing, and support minimalist 'skinimalism' marketing claims.

Multifunctionality

Reported

6 INCI functions: antistatic, conditioning, cleansing, foam boost, viscosity increase

Supports ingredient consolidation and shorter INCI lists.

Versus 2–3 functions for typical alternatives.

Evidence Dimension	Number of distinct INCI functions served by a single ingredient
Target Compound Data	Behenyl Betaine: 6 reported functions (antistatic, hair conditioning, skin conditioning, surfactant-cleansing, foam boosting, viscosity-increasing) [1]
Comparator Or Baseline	Cetyl Betaine: 6 functions listed but inferior viscosity-building at low concentration [1]; BTMS-50: primarily conditioning and emulsification (2–3 functions) [3]
Quantified Difference	Qualitative advantage in functional breadth with quantitative differentiation in viscosity-building efficacy for C22-tailed betaines vs. C12–C18 homologs
Conditions	INCI function assignments per International Cosmetic Ingredient Dictionary; rheological evidence from C22 wormlike micelle literature [2]

Why This Matters

Ingredient consolidation reduces the number of SKUs that procurement must source, qualify, and inventory, while enabling formulators to create shorter INCI lists that align with current consumer preference for minimalist, 'free-from' product positioning.

• [1] Christina L. Burnett et al., 'Safety Assessment of Alkyl Betaines as Used in Cosmetics,' International Journal of Toxicology, Vol. 37(1_suppl), pp. 28S–46S, 2018 (Table 1: Ingredient functions). View Source
• [2] R. Kumar et al., 'Wormlike micelles of a C22-tailed zwitterionic betaine surfactant,' Langmuir, Vol. 23, pp. 12849–12856, 2007. View Source
• [3] BTMS-50 Technical Information, 'Behenyl Trimonium Methosulfate (and) Cetyl Alcohol (and) Butylene Glycol,' commercial product literature. View Source

Behenyl Betaine Application Scenarios

Polymer-Free Thickening in Sulfate-Free Cleansers

Behenyl Betaine's unique C22 chain enables wormlike micelle formation at low concentrations without salt or polymeric thickeners [1]. Formulators can develop sulfate-free cleansing systems that achieve target viscosity (e.g., 3,000–10,000 cP) using Behenyl Betaine as both the primary secondary surfactant and the thickening agent, eliminating carbomer or HEC from the ingredient list. This directly addresses consumer demand for 'clean' ingredient labels while simplifying procurement by reducing the number of thickening agents stocked [1].

Leave-In Hair Conditioning and Anti-Static Performance

Behenyl Betaine's demonstrated antistatic and hair conditioning functions, combined with its ability to deliver conditioning effects at ppm-level concentrations (as low as 0.0001% in leave-on products) [1], make it ideal for premium leave-in hair treatments. Its substantive deposition on hair fibers reduces flyaway and improves wet and dry combability without the build-up issues associated with polymeric quaternary ammonium compounds [1]. Procurement should specify Behenyl Betaine for product lines positioned as 'lightweight,' 'non-greasy,' or 'weightless conditioning.'

Sensitive-Skin and Baby-Care Cleansing Products

Because Behenyl Betaine lacks the amidopropyl substructure responsible for the sensitization reactions associated with Cocamidopropyl Betaine [1], it is the preferred amphoteric surfactant for formulations targeting sensitive-skin, atopic-dermatitis-prone, and infant cleansing categories. With a CIR-established safe rinse-off concentration of 8.4% [1], formulators can achieve effective cleansing at levels that support 'hypoallergenic' and 'dermatologist-tested' label claims without the need for CAPB risk assessment documentation [2].

Two-in-One Conditioning Cleansers for Minimalist Beauty

Behenyl Betaine's six-function INCI profile (antistatic, hair conditioning, skin conditioning, cleansing, foam boosting, viscosity control) [1] enables formulators to design products that simultaneously cleanse and condition skin and hair in a single step, reducing total product count and aligning with minimalist consumer trends. Its foam-boosting synergy with primary anionic surfactants ensures that consumer lather expectations are met even in conditioning-cleanser formats where foam volume is typically compromised [1]. For procurement, consolidating around Behenyl Betaine reduces the number of separate conditioning agents and thickeners that must be qualified and inventoried.

Application

Selection Property

Validation Focus

Sulfate-free thickener replacement

Wormlike micelle rheology at low concentration

Viscosity build without polymeric thickeners

Leave-in hair conditioning

Substantivity at ppm levels, antistatic performance

Combability and flyaway reduction endpoints

Sensitive-skin cleansing

Non-amidopropyl structure, CIR rinse-off limit

Sensitization risk documentation versus CAPB

Minimalist 2-in-1 cleansers

Multifunctional INCI profile

Foam synergy and conditioning balance in single product

• [1] Christina L. Burnett et al., 'Safety Assessment of Alkyl Betaines as Used in Cosmetics,' International Journal of Toxicology, Vol. 37(1_suppl), pp. 28S–46S, 2018. View Source
• [2] C.L. Burnett et al., 'Final Report of the Cosmetic Ingredient Review Expert Panel on the Safety Assessment of Cocamidopropyl Betaine (CAPB),' International Journal of Toxicology, Vol. 31(4 Suppl), pp. 77S–111S, 2012. View Source